Cas no 123-18-2 (2,6,8-Trimethyl-4-nonanone)

2,6,8-Trimethyl-4-nonanone Properties

Names and Identifiers

• 2,6,8-Trimethyl-4-nonanone
• 2,6,8-trimethylnonan-4-one
• 2,4,8-trimethyl-4-nonanone
• 2,4-HEXADIEN-1-OL
• 2,6,8-Trimethyl-nonan-4-on
• 2,6,8-trimethyl-nonan-4-one
• 2,6,8-trimethylnonane-4-one
• 4-NONANONE,2,6,8-TRIMETHYL
• DSSTox_CID_6998
• EINECS 204-607-3
• Isobutyl heptyl ketone
• rac.-2,6,8-Trimethylnonanon-(4)
• 2,6,8-trimethyl-4-nonanon
• 2,4,8-Trimethylnonan-6-one
• 2,6,8-trimethylnonan-
• ISO-BUTYL HEPTYL KETONE
• 2,6,8-TRIMETHYL-4-NONONE
• 4-nonanone,2,6,8-trimethyl-
• +Expand

• MDL： MFCD00048361
• InChIKey： GFWVDQCGGDBTBS-UHFFFAOYSA-N
• Inchi： 1S/C12H24O/c1-9(2)6-11(5)8-12(13)7-10(3)4/h9-11H,6-8H2,1-5H3
• SMILES： CC(C)CC(C)CC(=O)CC(C)C

Computed Properties

• Exact Mass: 184.18300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 184.182715
• Heavy Atom Count: 13
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.67390
• PSA: 17.07000
• Refractive Index: 1.4233
• Water Partition Coefficient: Soluble in alcohol and insoluble in water.
• Boiling Point: 219 ºC
• Melting Point: -75.15°C
• Flash Point: 63 ºC
• Color/Form: Colorless liquid with fruit flavor.
• Solubility: Insoluble in water, miscible with alcohol / ether, etc
• Density: 0.819